2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid
2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid
BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
Brand Name:
Vulcanchem
CAS No.:
1416258-16-6
VCID:
VC0521212
InChI:
InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
SMILES:
CC1=NC2=CC=CC=C2C(=C1C(C(=O)O)OC(C)(C)C)C3=CC4=C(C=C3)OCCC4
Molecular Formula:
C25H27NO4
Molecular Weight:
405.494
2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid
CAS No.: 1416258-16-6
Cat. No.: VC0521212
Molecular Formula: C25H27NO4
Molecular Weight: 405.494
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid - 1416258-16-6](/images/no_structure.jpg)
Specification
Description | BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication |
---|---|
CAS No. | 1416258-16-6 |
Molecular Formula | C25H27NO4 |
Molecular Weight | 405.494 |
IUPAC Name | 2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid |
Standard InChI | InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28) |
Standard InChI Key | ZFERZAMPQIXCPM-UHFFFAOYSA-N |
SMILES | CC1=NC2=CC=CC=C2C(=C1C(C(=O)O)OC(C)(C)C)C3=CC4=C(C=C3)OCCC4 |
Appearance | Solid powder |
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